Cas no 845890-31-5 (benzyl 3-(4-bromophenyl)propanoate)

• Product Name: benzyl 3-(4-bromophenyl)propanoate
• CAS No: 845890-31-5
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• CID: 2115669
• PubChem ID: 67198131
• Update Time: 2025-04-21

benzyl 3-(4-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(4-bromophenyl)propanoate
• KGKZBYDXELYXOA-UHFFFAOYSA-N
• DA-35107
• 845890-31-5
• phenylmethyl 3-(4-bromophenyl)propanoate
• SCHEMBL1879757

• Inchi： 1S/C16H15BrO2/c17-15-9-6-13(7-10-15)8-11-16(18)19-12-14-4-2-1-3-5-14/h1-7,9-10H,8,11-12H2
• InChI Key： KGKZBYDXELYXOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.026
• Monoisotopic Mass: 318.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.2